Cas no 1150114-53-6 (5-(t-Butyldimethylsilyloxy)-2-fluorophenylboronic Acid)

5-(t-Butyldimethylsilyloxy)-2-fluorophenylboronic acid is a specialized boronic acid derivative featuring a tert-butyldimethylsilyl (TBS) protecting group and a fluorine substituent on the aromatic ring. This compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions, where its sterically hindered TBS group enhances stability while maintaining reactivity. The fluorine substituent further modulates electronic properties, enabling selective functionalization in complex synthetic pathways. Its robust shelf stability and compatibility with diverse reaction conditions make it a preferred intermediate in pharmaceutical and agrochemical synthesis. The compound’s structural features facilitate precise control in constructing biaryl systems, underscoring its utility in advanced organic synthesis.

5-(t-Butyldimethylsilyloxy)-2-fluorophenylboronic Acid structure

1150114-53-6 structure

Product Name:5-(t-Butyldimethylsilyloxy)-2-fluorophenylboronic Acid

CAS No:1150114-53-6

MF:C₁₂H₂₀BFO₃Si

MW:270.18030834198

MDL:MFCD11855846

CID:839969

PubChem ID:46739402

Update Time:2025-05-28

5-(t-Butyldimethylsilyloxy)-2-fluorophenylboronic Acid Chemical and Physical Properties

Names and Identifiers

- (5-((tert-Butyldimethylsilyl)oxy)-2-fluorophenyl)boronic acid
- 5-(t-Butyldimethylsilyloxy)-2-fluorophenylboronic acid
- A-5061
- ACMC-2099mq
- AG-D-35680
- AK120779
- ANW-16752
- CTK4A9035
- KB-41150
- CS-0175370
- E97800
- AKOS015837870
- (5-((tert-Butyldimethylsilyl)oxy)-2-fluorophenyl)boronicacid
- 5-[(TERT-BUTYLDIMETHYLSILYL)OXY]-2-FLUOROPHENYLBORONIC ACID
- {5-[(tert-butyldimethylsilyl)oxy]-2-fluorophenyl}boronic acid
- C12H20BFO3Si
- MFCD11855846
- [5-[tert-butyl(dimethyl)silyl]oxy-2-fluorophenyl]boronic acid
- 1150114-53-6
- BS-19341
- DB-368148
- XH0341
- DTXSID00675010
- Boronic acid, B-[5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-fluorophenyl]-
- 5-{[tert-Butyl(dimethyl)silyl]oxy}-2-fluorophenylboronic acid, AldrichCPR
- (5-{[tert-Butyl(dimethyl)silyl]oxy}-2-fluorophenyl)boronic acid
- 5-(t-Butyldimethylsilyloxy)-2-fluorophenylboronic Acid
- MDL： MFCD11855846
- Inchi： 1S/C12H20BFO3Si/c1-12(2,3)18(4,5)17-9-6-7-11(14)10(8-9)13(15)16/h6-8,15-16H,1-5H3
- InChI Key： TYKUASQVDUTDEJ-UHFFFAOYSA-N
- SMILES： [Si](C)(C)(C(C)(C)C)OC1C=CC(=C(B(O)O)C=1)F

Computed Properties

Exact Mass: 270.1258794g/mol
Monoisotopic Mass: 270.1258794g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 281
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.7Å²

5-(t-Butyldimethylsilyloxy)-2-fluorophenylboronic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019107695-5g	(5-((tert-Butyldimethylsilyl)oxy)-2-fluorophenyl)boronic acid	1150114-53-6	95%	5g	$499.20	2023-09-04
TRC	B699260-100mg	5-(t-Butyldimethylsilyloxy)-2-fluorophenylboronic Acid	1150114-53-6		100mg	$ 98.00	2023-04-18
TRC	B699260-250mg	5-(t-Butyldimethylsilyloxy)-2-fluorophenylboronic Acid	1150114-53-6		250mg	$ 190.00	2023-04-18
TRC	B699260-500mg	5-(t-Butyldimethylsilyloxy)-2-fluorophenylboronic Acid	1150114-53-6		500mg	$ 293.00	2023-04-18
TRC	B699260-1g	5-(t-Butyldimethylsilyloxy)-2-fluorophenylboronic Acid	1150114-53-6		1g	$ 414.00	2023-04-18
Matrix Scientific	100530-250mg	(5-((tert-Butyldimethylsilyl)oxy)-2-fluorophenyl)boronic acid, 95+%	1150114-53-6	95+%	250mg	$189.00	2023-09-10
Matrix Scientific	100530-1g	(5-((tert-Butyldimethylsilyl)oxy)-2-fluorophenyl)boronic acid, 95+%	1150114-53-6	95+%	1g	$420.00	2023-09-10
Matrix Scientific	100530-5g	(5-((tert-Butyldimethylsilyl)oxy)-2-fluorophenyl)boronic acid, 95+%	1150114-53-6	95+%	5g	$1183.00	2023-09-10
Chemenu	CM136320-1g	(5-((tert-Butyldimethylsilyl)oxy)-2-fluorophenyl)boronic acid	1150114-53-6	95%	1g	$241	2023-02-03
abcr	AB271244-1 g	5-(t-Butyldimethylsilyloxy)-2-fluorophenylboronic acid; 98%	1150114-53-6		1g	€297.00	2023-04-26

5-(t-Butyldimethylsilyloxy)-2-fluorophenylboronic Acid Related Literature

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